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Compound of Interest

cis-4-(Boc-
Compound Name:
aminomethyl)cyclohexylamine

Cat. No. B061707

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of cis-4-(Boc-
aminomethyl)cyclohexylamine, a key building block in pharmaceutical and chemical
research. This document details commercially available sources, their specifications, and
relevant technical information to support its application in a laboratory setting.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer cis-4-(Boc-aminomethyl)cyclohexylamine for research
purposes. The table below summarizes key quantitative data from several suppliers to facilitate
comparison and procurement. Researchers should note the distinction from the related
compound, cis-4-(Boc-amino)cyclohexylamine, which has a different chemical structure.
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Catalog Available

Supplier Purity . CAS Number
Number Quantities
Weifang Yangxu - Milligram to
Not specified 99%[1] ) 866548-92-7[1]
Group Co., Ltd. Kilogram scale[1]

[Generic Supplier

via Online ALA-C177750-1g min 97%][2] 1 gram[2] 866548-92-7[2]
Marketplace]
BLDpharm BD00795551 Not specified Not specified 866548-92-7[3]

Note: The compound cis-4-(Boc-amino)cyclohexylamine (CAS Number: 247570-24-7) is often
listed by suppliers such as Thermo Scientific Chemicals and Fisher Scientific with purities
around 97% and is available in gram quantities.[4][5][6] It is crucial to verify the CAS number to
ensure the correct compound is being sourced.

Synthesis and Quality Control

While specific, detailed experimental protocols for the synthesis of cis-4-(Boc-
aminomethyl)cyclohexylamine are not readily available in public literature, a general
understanding can be derived from synthetic routes for similar aminocyclohexane derivatives.
The synthesis would likely involve the reduction of a corresponding Boc-protected aminonitrile
or the reductive amination of a suitable cyclohexanecarbaldehyde derivative, followed by Boc
protection.

Quality control of cis-4-(Boc-aminomethyl)cyclohexylamine typically involves a combination
of analytical techniques to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR is a fundamental technique for the structural elucidation of cis-4-(Boc-
aminomethyl)cyclohexylamine. A representative spectrum would confirm the presence of the
Boc protecting group (a characteristic singlet at approximately 1.4 ppm), the cyclohexyl ring
protons, and the aminomethyl group protons. ChemicalBook provides access to a reference *H
NMR spectrum for a related compound, which can serve as a comparative tool.[7]
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High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for determining the purity of non-volatile organic compounds like
cis-4-(Boc-aminomethyl)cyclohexylamine. A reversed-phase C18 column is commonly
employed with a mobile phase gradient of water and acetonitrile, often with an additive like
trifluoroacetic acid (TFA) or formic acid to improve peak shape. Detection can be achieved
using a UV detector at a low wavelength (around 200-210 nm) or a more universal detector
such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector
(ELSD), especially given the lack of a strong chromophore in the molecule.

Experimental Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control of commercially
supplied cis-4-(Boc-aminomethyl)cyclohexylamine.
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A typical quality control workflow for cis-4-(Boc-aminomethyl)cyclohexylamine.

Signaling Pathways and Research Applications

cis-4-(Boc-aminomethyl)cyclohexylamine serves as a versatile building block in the
synthesis of more complex molecules, particularly in the development of novel therapeutics. Its
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bifunctional nature, possessing both a primary amine and a Boc-protected aminomethyl group,
allows for selective chemical modifications.

One key area of application is in the design of Proteolysis Targeting Chimeras (PROTACS).
PROTACSs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent degradation of the target protein. The
cyclohexyl scaffold can provide rigidity and desirable physicochemical properties to the linker
region of the PROTAC molecule.

The diagram below illustrates the general mechanism of action for a PROTAC.
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General mechanism of action for a Proteolysis Targeting Chimera (PROTAC).

In conclusion, cis-4-(Boc-aminomethyl)cyclohexylamine is a valuable chemical intermediate
for researchers in drug discovery and organic synthesis. Careful selection of suppliers and
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rigorous quality control are essential to ensure the reliability of experimental outcomes. Its utility
as a scaffold in the design of novel chemical entities, such as PROTACS, highlights its
importance in the development of next-generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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